3-[4-(2-chlorobenzyl)-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl]-N-{2-[(2-furylmethyl)(isopropyl)amino]ethyl}propanamide

• IUPAC Name: 3-[4-[(2-chlorophenyl)methyl]-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]-N-[2-[furan-2-ylmethyl(propan-2-yl)amino]ethyl]propanamide
• InChI: InChI=1S/C29H31ClN6O3/c1-20(2)34(19-22-9-7-17-39-22)16-15-31-27(37)14-13-26-32-33-29-35(18-21-8-3-5-11-24(21)30)28(38)23-10-4-6-12-25(23)36(26)29/h3-12,17,20H,13-16,18-19H2,1-2H3,(H,31,37)
• InChI Key: LUWZVAKMSLSAHX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCNC(=O)CCC1=NN=C2N1C3=CC=CC=C3C(=O)N2CC4=CC=CC=C4Cl)CC5=CC=CO5
• Molecular Formula: C29H31ClN6O3
• Molecular Weight: 547.0 g/mol

Description

3-[4-(2-chlorobenzyl)-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl]-N-{2-[(2-furylmethyl)(isopropyl)amino]ethyl}propanamide is a useful research compound. Its molecular formula is C29H31ClN6O3 and its molecular weight is 547.06. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

Triazoloquinazolines and quinazolines have been the focus of synthetic chemistry efforts due to their diverse biological activities. For example, the reactions of anthranilamide with isocyanates have been explored to synthesize various derivatives, including dihydro-oxazoloquinazolinones and oxazinoquinazolinones, showcasing the versatility of quinazoline frameworks in chemical synthesis (J. Chern et al., 1988). Such synthetic methodologies could be applicable to the synthesis and functionalization of 3-[4-(2-chlorobenzyl)-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl]-N-{2-[(2-furylmethyl)(isopropyl)amino]ethyl}propanamide, potentially leading to new compounds with tailored properties.

Biological Activity

The structural motif of triazoloquinazoline has been identified in compounds demonstrating significant biological activities, including acting as adenosine antagonists (J. Francis et al., 1988). These findings underscore the potential of such compounds in pharmaceutical applications, particularly in modulating physiological processes regulated by adenosine receptors. This suggests that this compound could be investigated for similar activities.

Antimicrobial and Antifungal Applications

Compounds within the triazoloquinazoline family have also shown promising antimicrobial and antifungal activities. For instance, certain pyrazoline and pyrazole derivatives have demonstrated efficacy against a range of Gram-negative and Gram-positive bacteria, as well as yeast-like fungi (S. Y. Hassan, 2013). This highlights the potential of this compound and its derivatives in developing new antimicrobial agents.

Mechanism of Action

Target of Action

Compounds with similar structures, such as [1,2,4]triazolo[4,3-a]quinoxaline derivatives, have been synthesized as potential antiviral and antimicrobial agents . Therefore, it’s plausible that this compound may also target similar biological entities.

Mode of Action

Based on the structural similarity to other [1,2,4]triazolo[4,3-a]quinoxaline derivatives, it can be inferred that the compound might interact with its targets through aromatic nucleophilic substitution .

Biochemical Pathways

Compounds with similar structures have been reported to exhibit antiviral and antimicrobial activities , suggesting that this compound might affect pathways related to these biological processes.

Pharmacokinetics

The presence of functional groups such as the triazole ring and the piperazine subunit in similar compounds has been reported to enhance their antimicrobial activity , which might suggest a potential impact on the bioavailability of this compound.

Result of Action

Based on the reported antiviral and antimicrobial activities of similar compounds , it can be inferred that this compound might exhibit similar effects.